
Camaric acid melting point and boiling point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Camaric acid

Cat. No.: B1180403 Get Quote

Physicochemical Properties of Carminic Acid
Carminic acid is a complex anthraquinone C-glucoside that is the primary coloring agent in

cochineal extract. Its thermal properties are critical for its application in various industries,

including pharmaceuticals and food coloring.

Data Presentation
The melting and boiling points of carminic acid are summarized in the table below. It is

important to note that the melting point is consistently reported as a decomposition

temperature, indicating that the substance degrades upon heating rather than undergoing a

simple phase transition.

Property Value Notes

Melting Point 120 - 136 °C (decomposes)

Darkens at 120 °C and

decomposes around 136 °C.[1]

No distinct melting point is

observed.

Boiling Point 907 - 908 °C

This is an estimated value, as

carminic acid decomposes at a

much lower temperature.

Experimental Protocols for Thermal Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1180403?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Carminic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental determinations for carminic acid's boiling point are not feasible due

to its thermal decomposition, the melting point (decomposition temperature) can be determined

using standard laboratory methods.

Melting Point (Decomposition Temperature)
Determination via Capillary Method
This protocol describes a general procedure for determining the melting point of a solid organic

compound, which is applicable for observing the decomposition temperature of carminic acid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of dry carminic acid is finely powdered using a mortar

and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the powder into the sealed end.

This process is repeated until a column of 2-3 mm of packed sample is achieved at the

bottom of the tube.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. A thermometer is inserted into the apparatus to monitor the temperature.

Heating and Observation:
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Rapid Preliminary Test: The sample is heated rapidly to get an approximate decomposition

temperature range.

Accurate Determination: A fresh sample is heated slowly, at a rate of 1-2 °C per minute, as

the temperature approaches the approximate decomposition point.

Data Recording: The temperature at which the carminic acid sample begins to darken and

visibly decompose is recorded as its decomposition temperature range.

Biosynthesis of Carminic Acid
Carminic acid is a polyketide secondary metabolite produced by scale insects of the

Dactylopius genus.[1] Its biosynthesis is a multi-step enzymatic process.

Carminic Acid Biosynthetic Pathway
The following diagram illustrates the key steps in the biosynthesis of carminic acid, starting

from acetyl-CoA and malonyl-CoA. The pathway involves a series of condensation, cyclization,

and modification reactions catalyzed by various enzymes.[1][2][3][4][5]
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Caption: Biosynthetic pathway of carminic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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